6-Cyano-2-mercaptobenzo[d]oxazole

• IUPAC Name: 2-sulfanylidene-3H-1,3-benzoxazole-6-carbonitrile
• InChI: InChI=1S/C8H4N2OS/c9-4-5-1-2-6-7(3-5)11-8(12)10-6/h1-3H,(H,10,12)
• InChI Key: MCBHOPRXVFGNKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C#N)OC(=S)N2
• Molecular Formula: C8H4N2OS
• Molecular Weight: 176.20 g/mol
• CAS RN: 1806521-85-6

Description

6-Cyano-2-mercaptobenzo[d]oxazole is a derivative of oxazole, a heterocyclic compound containing an oxygen atom and a nitrogen atom in a five-membered ring. It is a significant heterocyclic nucleus due to its wide spectrum of biological activities.

Synthesis Analysis

The synthesis of oxazole compounds, including 6-Cyano-2-mercaptobenzo[d]oxazole, has been a topic of interest in medicinal chemistry. The van Leusen reaction, based on tosylmethylisocyanides (TosMICs), is one of the most appropriate strategies to prepare oxazole-based medicinal compounds.

Molecular Structure Analysis

The oxazole ring in 6-Cyano-2-mercaptobenzo[d]oxazole is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Chemical Reactions Analysis

The Fischer oxazole synthesis is a chemical synthesis of an oxazole from a cyanohydrin and an aldehyde in the presence of anhydrous hydrochloric acid. This method, discovered by Emil Fischer in 1896, could potentially be used in the synthesis of 6-Cyano-2-mercaptobenzo[d]oxazole.

Scientific Research Applications

• Antimicrobial Activity :

  • Synthesized compounds from 6-Cyano-2-mercaptobenzo[d]oxazole showed promising antimicrobial activity against various pathogens including E. coli, P. aeruginosa, S. aureus, S. pyogenus, C. albicans, A. niger, and A. clavatus (Gour et al., 2021).

• Synthesis of Bioactive Compounds :

  • The compound plays a crucial role in synthesizing novel heterocyclic compounds with potential biological activities, including antibacterial effects (Adnan & Jasim, 2021).

• Anticancer Properties :

  • Derivatives of 6-Cyano-2-mercaptobenzo[d]oxazole exhibited in vitro anticancer activities, highlighting its potential in cancer treatment research (Bhat et al., 2004).

• Applications in Mass Spectrometry :

  • 2-Mercaptobenzothiazole, a related compound, serves as a new matrix for matrix-assisted laser desorption mass spectrometry (MALDI-MS), showing high sensitivity and resolution for protein analysis (Xu et al., 1997).

• Antiprotozoal and Antifungal Activities :

  • The compound's derivatives exhibit potential antiprotozoal and antifungal activities, contributing to the development of new therapeutic agents (Racané et al., 2006).

• Chemiluminescence and Diagnostics :

  • It acts as a precursor in the synthesis of Firefly luciferin, a substance used in chemiluminescence systems for medicinal diagnostics, biochemistry, and forensic trace analysis (Würfel et al., 2012).

• Anticonvulsant Agents :

  • Benzothiazole derivatives of 6-Cyano-2-mercaptobenzo[d]oxazole showed promising results as anticonvulsant agents in various neurotoxicity tests, indicating potential use in epilepsy treatment (Liu et al., 2016).

• Flotation of Minerals :

  • Derivatives of the compound have been used in the flotation of minerals like galena, chalcocite, and sphalerite, enhancing the efficiency of mineral extraction processes (Maier & Dobias, 1997).

Safety And Hazards

While specific safety and hazard information for 6-Cyano-2-mercaptobenzo[d]oxazole was not found, it’s important to handle all chemicals with care. For example, 2-Cyano-6-hydroxybenzothiazole, a related compound, is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Oxazole-based molecules, including 6-Cyano-2-mercaptobenzo[d]oxazole, are becoming a significant heterocyclic nucleus, leading researchers globally to synthesize diverse oxazole derivatives. The aim is to look for potential oxazole-based medicinal compounds, which are valuable information for drug discovery and synthesis. This suggests a promising future direction in the field of medicinal chemistry.